3/'-Fluorobenzylspiperone maleate
3/'-Fluorobenzylspiperone maleate
A very potent and selective ligand for the D2 receptor (Ki = 0.023 nM). Compared with spiperone, displays a 2.5-fold greater affinity at D2 and a 12-fold lower affinity at 5-HT2 receptors.
Brand Name:
Vulcanchem
CAS No.:
1135278-61-3
VCID:
VC0004227
InChI:
InChI=1S/C30H31F2N3O2.C4H4O4/c31-25-13-11-24(12-14-25)28(36)10-5-17-33-18-15-30(16-19-33)29(37)34(21-23-6-4-7-26(32)20-23)22-35(30)27-8-2-1-3-9-27;5-3(6)1-2-4(7)8/h1-4,6-9,11-14,20H,5,10,15-19,21-22H2;1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES:
C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC(=CC=C4)F)CCCC(=O)C5=CC=C(C=C5)F.C(=CC(=O)O)C(=O)O
Molecular Formula:
C34H35F2N3O6
Molecular Weight:
619.7 g/mol
3/'-Fluorobenzylspiperone maleate
CAS No.: 1135278-61-3
Inhibitors
VCID: VC0004227
Molecular Formula: C34H35F2N3O6
Molecular Weight: 619.7 g/mol
| CAS No. | 1135278-61-3 |
|---|---|
| Product Name | 3/'-Fluorobenzylspiperone maleate |
| Molecular Formula | C34H35F2N3O6 |
| Molecular Weight | 619.7 g/mol |
| IUPAC Name | (Z)-but-2-enedioic acid;3-[(3-fluorophenyl)methyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one |
| Standard InChI | InChI=1S/C30H31F2N3O2.C4H4O4/c31-25-13-11-24(12-14-25)28(36)10-5-17-33-18-15-30(16-19-33)29(37)34(21-23-6-4-7-26(32)20-23)22-35(30)27-8-2-1-3-9-27;5-3(6)1-2-4(7)8/h1-4,6-9,11-14,20H,5,10,15-19,21-22H2;1-2H,(H,5,6)(H,7,8)/b;2-1- |
| Standard InChIKey | JURUFADWVGXLOY-BTJKTKAUSA-N |
| Isomeric SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC(=CC=C4)F)CCCC(=O)C5=CC=C(C=C5)F.C(=C\C(=O)O)\C(=O)O |
| SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC(=CC=C4)F)CCCC(=O)C5=CC=C(C=C5)F.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC(=CC=C4)F)CCCC(=O)C5=CC=C(C=C5)F.C(=CC(=O)O)C(=O)O |
| Description | A very potent and selective ligand for the D2 receptor (Ki = 0.023 nM). Compared with spiperone, displays a 2.5-fold greater affinity at D2 and a 12-fold lower affinity at 5-HT2 receptors. |
| Synonyms | 8-[4-(4-Fluorophenyl)-4-oxobutyl]-(3-fluorobenzyl-1-phenyl)-1,3,8-triazaspiro[4,5]decan-4-one maleate |
| PubChem Compound | 24978532 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume